Cas no 887577-18-6 (Benzenepropanimidamide,2-chloro-)

• Product Name: Benzenepropanimidamide,2-chloro-
• CAS No: 887577-18-6
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 713144
• Update Time: 2025-07-19

Benzenepropanimidamide,2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanimidamide,2-chloro-
• 3-(2-Chlorophenyl)propanimidamide
• 3-(2-chloro-phenyl)-propionamidine
• Benzenepropanimidamide, 2-chloro-

• MDL： MFCD06656687
• Inchi： 1S/C9H11ClN2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,5-6H2,(H3,11,12)
• InChI Key： YDHCDDLSQBSZGS-UHFFFAOYSA-N
• SMILES： C1(CCC(N)=N)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 182.061
• Monoisotopic Mass: 182.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 49.9A^2

Additional information on Benzenepropanimidamide,2-chloro-

Research Briefing on Benzenepropanimidamide,2-chloro- (CAS: 887577-18-6): Recent Advances and Applications

Benzenepropanimidamide,2-chloro- (CAS: 887577-18-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Benzenepropanimidamide,2-chloro- as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique chemical structure, characterized by a chloro-substituted benzene ring and a propanimidamide moiety, makes it a versatile building block for the development of inhibitors targeting various enzymes and receptors. Researchers have explored its utility in the design of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties.

One of the most notable advancements in the study of Benzenepropanimidamide,2-chloro- is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent publications have demonstrated that derivatives of Benzenepropanimidamide,2-chloro- exhibit potent inhibitory activity against specific kinases, opening new avenues for targeted therapy.

In addition to its role in kinase inhibition, Benzenepropanimidamide,2-chloro- has been investigated for its potential as a scaffold for the development of antimicrobial agents. With the rising threat of antibiotic resistance, there is an urgent need for novel compounds with unique mechanisms of action. Preliminary studies suggest that modifications to the Benzenepropanimidamide,2-chloro- structure can enhance its efficacy against multidrug-resistant bacterial strains, making it a promising candidate for further exploration.

The synthesis and optimization of Benzenepropanimidamide,2-chloro- derivatives have also been a focal point of recent research. Advances in synthetic chemistry have enabled the efficient production of these compounds with high purity and yield. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural features that contribute to their biological activity, guiding the design of more potent and selective analogs.

Despite the promising findings, challenges remain in the development of Benzenepropanimidamide,2-chloro--based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the potential of this compound into clinically viable treatments.

In conclusion, Benzenepropanimidamide,2-chloro- (CAS: 887577-18-6) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a building block for kinase inhibitors and antimicrobial agents underscores its significance in addressing unmet medical needs. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for innovative treatments in the fields of oncology, infectious diseases, and beyond.